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Compound of Interest

Compound Name: 2-Bromobenzaldoxime

Cat. No.: B2503928

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromobenzaldoxime, with the CAS registry number 34158-72-0, is an organic compound
characterized by a benzene ring substituted with both a bromine atom and an oxime functional
group.[1] This molecule serves as a versatile building block in organic synthesis, offering a
reactive platform for the creation of more complex molecules.[1] Its utility is primarily
recognized in the synthesis of various organic compounds, and it has also been noted for its
potential applications in the agrochemical sector.[1][2] This guide provides a comprehensive
overview of its chemical and physical properties, synthesis, spectroscopic characterization, and
known applications.

Physicochemical Properties

The fundamental physicochemical properties of 2-Bromobenzaldoxime are summarized in the
table below. These properties are crucial for its handling, storage, and application in
experimental settings. The compound typically appears as a light yellow or white to off-white
solid.[1]
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Property Value Source
CAS Number 34158-72-0 [1]
Molecular Formula C7HeBrNO [1]
Molecular Weight 200.03 g/mol [2]
Melting Point 98-100 °C [1]
Boiling Point 102-104 °C

Light yellow liquid or solid;
Appearance ] ) ] [1]
White to off-white solid

PSIRFUPZHPEKAE-
INChl Key [1]
UHFFFAOYSA-N

Canonical SMILES C1=CC=C(C(=C1)C=NO)Br [1]
Purity Min. 95% [2]
Storage Ambient temperatures [1]

Synthesis and Reactions

The primary route for the synthesis of 2-Bromobenzaldoxime involves the reaction of 2-
bromobenzaldehyde with hydroxylamine. This is a standard method for the formation of oximes
from aldehydes.

Caption: Synthesis workflow for 2-Bromobenzaldoxime.

Experimental Protocol: Synthesis of 2-
Bromobenzaldoxime

The following is a generalized experimental protocol for the synthesis of 2-
Bromobenzaldoxime from 2-bromobenzaldehyde.

Materials:

e 2-Bromobenzaldehyde
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» Hydroxylamine hydrochloride

e Sodium hydroxide or other suitable base

» Ethanol or another suitable solvent

o Water

o Standard laboratory glassware (round-bottom flask, condenser, beaker, etc.)
e Magnetic stirrer and stir bar

o Heating mantle or water bath

Procedure:

» Dissolve 2-bromobenzaldehyde in a suitable solvent, such as ethanol, in a round-bottom
flask.

» In a separate beaker, prepare a solution of hydroxylamine hydrochloride and a base (e.g.,
sodium hydroxide) in water. The base is used to liberate the free hydroxylamine from its salt.

e Slowly add the aqueous hydroxylamine solution to the stirred solution of 2-
bromobenzaldehyde at room temperature.

e The reaction mixture may be gently heated under reflux for a specified period to ensure the
completion of the reaction. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

 After the reaction is complete, the mixture is cooled to room temperature.

e The product, 2-Bromobenzaldoxime, may precipitate out of the solution. If not, the product
can be isolated by pouring the reaction mixture into cold water and collecting the resulting
precipitate by filtration.

e The crude product can be purified by recrystallization from a suitable solvent (e.qg.,
ethanol/water mixture) to yield pure 2-Bromobenzaldoxime.
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e The final product should be dried under vacuum.

Spectroscopic Characterization

While specific spectra for 2-Bromobenzaldoxime are not readily available in the provided
search results, the expected spectroscopic characteristics can be inferred from its structure and
data for analogous compounds.

Spectroscopy Expected Characteristics

Aromatic protons (in the range of 7.0-8.0 ppm),

an aldehydic proton singlet (deshielded, >8.0
1H NMR ]

ppm), and a hydroxyl proton from the oxime

group (broad singlet, variable chemical shift).

Signals corresponding to the carbon atoms of
the benzene ring, with the carbon attached to
13C NMR the bromine being significantly deshielded. A
signal for the C=N carbon of the oxime group

would also be present.

A characteristic C=N stretching vibration
(around 1650 cm~1), O-H stretching of the
oxime (broad band around 3200-3400 cm™1),

IR Spectroscopy and C-Br stretching (in the fingerprint region).
The C=0 stretching band of the starting
aldehyde (around 1700 cm~?) should be absent
in the final product.[3][4]

A molecular ion peak corresponding to the
molecular weight of 2-Bromobenzaldoxime
Mass Spectrometry (200.03 g/mol ). Isotopic peaks characteristic of
the presence of a bromine atom (M and M+2
peaks in approximately a 1:1 ratio) would be

expected.

Applications and Biological Relevance
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2-Bromobenzaldoxime is primarily utilized as a versatile intermediate in organic synthesis.[1]
Its structure allows for further chemical transformations at the oxime group or through reactions
involving the aromatic ring and the bromine substituent. One noted application is in the
agrochemical industry, where it is used to control nematodes and insects in crops.[2] It is
suggested to have a high transformation efficiency and to be effective against acarids and
insects.[2]

Caption: Potential applications of 2-Bromobenzaldoxime.

While there is no specific information available regarding the signaling pathways or detailed
mechanisms of action of 2-Bromobenzaldoxime in a drug development context, its role as a
synthetic intermediate suggests that it could be a precursor to biologically active molecules.

Safety Information

2-Bromobenzaldoxime should be handled with care. It may be harmful if swallowed, inhaled,
or in contact with skin.[1] Appropriate personal protective equipment, such as gloves, safety
glasses, and a lab coat, should be worn when handling this chemical. Work should be
conducted in a well-ventilated area or a fume hood. For detailed safety information, refer to the
Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion

2-Bromobenzaldoxime is a valuable chemical intermediate with established applications in
organic synthesis and potential uses in the agrochemical field. Its well-defined physicochemical
properties and straightforward synthesis make it an accessible building block for researchers.
While its biological activity is not extensively documented, its structure presents opportunities
for the development of novel compounds with potential therapeutic or other useful properties.
Further research into its reactivity and biological effects could uncover new applications for this
versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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